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Compound of Interest

Compound Name: Alternariol, methyl ether-13C15

Cat. No.: B12384377

This technical guide provides a comprehensive overview of Alternariol, methyl ether-13Cis, a
stable isotope-labeled internal standard crucial for the accurate quantification of the mycotoxin
Alternariol, methyl ether (AME) in various matrices. This document is intended for researchers,
scientists, and drug development professionals utilizing this standard in their analytical
workflows. While a specific certificate of analysis for Alternariol, methyl ether-*3C1s was not
publicly available, this guide synthesizes typical data and methodologies from certificates of
analysis for closely related compounds, such as the unlabeled AME and its deuterated analog
(Alternariol Monomethyl Ether-d3).

Compound Information

Stable isotope-labeled compounds are essential for providing accuracy and precision in
gquantitative analysis by mass spectrometry, serving as internal standards to correct for matrix
effects and variations in instrument response.[1]
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Identifier Value

Compound Name Alternariol, methyl ether-13Cis
Synonyms AME-13C1s

Chemical Formula 13C15H1205

Molecular Weight 287.16 g/mol (calculated)

CAS Number Not available

Unlabeled CAS Number 26894-49-5[2], 23452-05-3[3][4]

Physical and Chemical Properties

The following table summarizes the typical physical and chemical properties based on data for

the unlabeled and deuterated analogs.

Property Value Source (Analog)
Appearance White to off-white solid MedchemExpress (AME)[2]

) LGC Standards (AME-d3)[5],
Purity (HPLC) >95% - 99.96%

MedchemExpress (AME)[2]

B Soluble in Dichloromethane,
Solubility Methanol
ethano

Cayman Chemical (AME)[3]

Storage Temperature -20°C

LGC Standards (AME-d3)[5],
MedchemExpress (AME)[2]

Analytical Data

Certified reference materials undergo rigorous testing to ensure their identity, purity, and

concentration. The following sections detail the typical experimental protocols used for quality

control.

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the purity of the compound.
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Methodology: A solution of the reference material is injected into an HPLC system equipped
with a suitable column (e.g., C18) and a UV detector. The mobile phase composition and
gradient are optimized to achieve separation of the main compound from any impurities. The
purity is calculated by dividing the peak area of the main compound by the total peak area of all
components in the chromatogram.

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight and isotopic enrichment of the labeled compound.

Methodology: The sample is introduced into a mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is measured. For 3Cis-labeled AME, the expected molecular
ion peak would be significantly shifted from the unlabeled compound, confirming the
incorporation of the stable isotopes. The isotopic distribution pattern is also analyzed to
determine the level of isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of the compound.

Methodology: *H and 13C NMR spectra are acquired to provide detailed information about the
molecular structure. The chemical shifts, coupling constants, and integration of the signals in
the *H NMR spectrum are compared with the expected structure. The 13C NMR spectrum will
show signals corresponding to the carbon atoms in the molecule, and in the case of a 13Cis-

labeled compound, will confirm the position and extent of labeling.

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for the certification of a stable
isotope-labeled reference material.

Raw Material Synthesis Purification Identity Confirmation Concentration Determination Certificate of Analysis
4 (MS, NMR) (gNMR or Gravimetry)

Click to download full resolution via product page

Caption: Quality Control Workflow for Certified Reference Material.
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Applications

Alternariol, methyl ether-13Cais is intended for use as an internal standard in analytical methods

for the detection and quantification of AME.[1] AME is a mycotoxin produced by Alternaria fungi
and is a common contaminant in food and environmental samples.[6] Accurate quantification of
AME is crucial for food safety and toxicological research.[6]

Handling and Storage

Storage: The product should be stored at -20°C in a tightly sealed container, protected from
light and moisture.[2][5][7]

Handling: This product is for laboratory research use only and is not intended for human or
veterinary use.[3][7] Standard laboratory safety precautions should be taken when handling this
compound. A Safety Data Sheet (SDS) should be consulted for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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